6-(1,3-dimethyl-1H-pyrazol-5-yl)-3-phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C14H12N6S
• Molecular Weight: 296.35 g/mol
• IUPAC Name: 6-(2,5-dimethylpyrazol-3-yl)-3-phenyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C14H12N6S/c1-9-8-11(19(2)17-9)13-18-20-12(15-16-14(20)21-13)10-6-4-3-5-7-10/h3-8H,1-2H3
• InChI Key: AZRRSXBTRBRHMD-UHFFFAOYSA-N
• SMILES: CC1=NN(C(=C1)C2=NN3C(=NN=C3S2)C4=CC=CC=C4)C

Description

6-(1,3-dimethyl-1H-pyrazol-5-yl)-3-phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 6-(1,3-dimethyl-1H-pyrazol-5-yl)-3-phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, studies have suggested that it may exert its antitumor activity by inducing apoptosis, inhibiting cell proliferation, and blocking angiogenesis. It may also exhibit antimicrobial activity by disrupting the cell membrane of microorganisms. Furthermore, it has been suggested that it may exert its anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects
Studies have shown that 6-(1,3-dimethyl-1H-pyrazol-5-yl)-3-phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole can affect various biochemical and physiological processes in the body. It has been found to inhibit the activity of enzymes involved in tumor growth and inflammation. It has also been shown to modulate the levels of neurotransmitters in the brain, which may have implications for the treatment of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

One advantage of using 6-(1,3-dimethyl-1H-pyrazol-5-yl)-3-phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its potential for use as a therapeutic agent. Its various pharmacological activities make it a promising candidate for the development of new drugs. However, one limitation is that its mechanism of action is not fully understood, which may hinder its development as a therapeutic agent.

Future Directions

There are several future directions for the study of 6-(1,3-dimethyl-1H-pyrazol-5-yl)-3-phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One direction is to further investigate its potential as a therapeutic agent for the treatment of various diseases. Another direction is to elucidate its mechanism of action to better understand how it exerts its various pharmacological activities. Additionally, future studies could focus on improving the synthesis method to increase the yield and purity of the compound.

Synthesis Methods

The synthesis of 6-(1,3-dimethyl-1H-pyrazol-5-yl)-3-phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 5-amino-3-phenyl-1,2,4-thiadiazole with 1,3-dimethyl-2-nitroso-5-pyrazolone in the presence of a base. The resulting product is then reduced to obtain 6-(1,3-dimethyl-1H-pyrazol-5-yl)-3-phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole.

Scientific Research Applications

6-(1,3-dimethyl-1H-pyrazol-5-yl)-3-phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been extensively studied for its potential applications in various fields of science. It has been found to exhibit promising antitumor, antimicrobial, and anti-inflammatory activities. Additionally, it has been investigated for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.